1-(4-Hydroxyphenyl)aminocyclobutanecarbonitrile
Cat. No. B8415346
M. Wt: 188.23 g/mol
InChI Key: JVTFTORDFMLSPJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08658681B2
Procedure details
Trimethylsilyl cyanide (0.93 ml, 7 mmol) was added dropwise to a mixture of 4-hydroxyaniline (0.545 g, 5 mmol) and cyclobutanone (0.42 g, 6 mmol). The reaction mixture was stirred at room temperature for 6 h and then concentrated under vacuum to obtain a brown liquid which was subjected to chromatography (dichloromethane:acetone, 98:2) to yield 11a (0.903 g, 4.8 mmol, 96%) as a yellowish solid.
Name
Yield
96%
Identifiers
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REACTION_CXSMILES
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C[Si]([C:5]#[N:6])(C)C.[OH:7][C:8]1[CH:14]=[CH:13][C:11]([NH2:12])=[CH:10][CH:9]=1.[C:15]1(=O)[CH2:18][CH2:17][CH2:16]1.ClCCl>CC(C)=O>[OH:7][C:8]1[CH:14]=[CH:13][C:11]([NH:12][C:15]2([C:5]#[N:6])[CH2:18][CH2:17][CH2:16]2)=[CH:10][CH:9]=1
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Inputs
Step One
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Name
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Quantity
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0.93 mL
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Type
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reactant
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Smiles
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C[Si](C)(C)C#N
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Name
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Quantity
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0.545 g
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Type
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reactant
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Smiles
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OC1=CC=C(N)C=C1
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Name
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Quantity
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0.42 g
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Type
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reactant
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Smiles
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C1(CCC1)=O
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
|
ClCCl
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Step Three
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CC(=O)C
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The reaction mixture was stirred at room temperature for 6 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated under vacuum
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CUSTOM
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Type
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CUSTOM
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|
Details
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to obtain a brown liquid which
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Outcomes
Product
Details
Reaction Time |
6 h |
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Name
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|
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Type
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product
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Smiles
|
OC1=CC=C(C=C1)NC1(CCC1)C#N
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 4.8 mmol | |
| AMOUNT: MASS | 0.903 g | |
| YIELD: PERCENTYIELD | 96% | |
| YIELD: CALCULATEDPERCENTYIELD | 96% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
